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Compound of Interest

Compound Name:
4-Fluoro-3,5-dimethylbenzyl

bromide

Cat. No.: B1318893 Get Quote

Essential Safety and Handling Guide for 4-
Fluoro-3,5-dimethylbenzyl bromide
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Fluoro-3,5-dimethylbenzyl bromide (CAS No. 886501-82-2). Adherence to these procedures

is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Fluoro-3,5-dimethylbenzyl bromide is a hazardous chemical that requires stringent safety

precautions. The primary hazards include skin corrosion/burns, serious eye damage, and

respiratory irritation.[1][2][3][4] It is also classified as a lachrymator, a substance that can cause

tearing.[5][6]
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Property Value Reference

CAS Number 886501-82-2 [7][8][9]

Molecular Formula C9H10BrF [7][9]

Molecular Weight 217.08 g/mol [9]

Physical Form Solid [7]

Melting Point 44-46°C [8]

Boiling Point 235.4±35.0 °C (Predicted) [8]

Density 1.394±0.06 g/cm3 (Predicted) [8]

Storage Temperature
2-8°C, in a dark place under

an inert atmosphere
[7]

Recommended Personal Protective Equipment (PPE)

PPE Category Specification Rationale

Eye/Face Protection
Tightly fitting safety goggles or

a face shield.[10]

Protects against splashes and

vapors that can cause severe

eye irritation and damage.[1]

Skin Protection

Chemical-resistant gloves

(e.g., neoprene, nitrile rubber),

a lab coat, and other protective

clothing as needed to prevent

skin contact.[10][11]

Prevents skin irritation and

burns.[1]

Respiratory Protection

Use in a well-ventilated area or

with local exhaust ventilation.

[10] If ventilation is inadequate,

a NIOSH/MSHA-approved

respirator with an appropriate

cartridge is necessary.

Protects against inhalation of

vapors which may cause

respiratory irritation.

Hand Protection
Wear appropriate chemical-

resistant gloves.[10]

Direct contact can cause skin

irritation and burns.
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Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, bases, alcohols, and amines.[1]

Keep the container tightly closed and store at the recommended temperature of 2-8°C in a

dark place under an inert atmosphere.[7]

2. Handling and Use:

All handling should be conducted in a designated area, preferably within a chemical fume

hood.[1]

Ensure that an eyewash station and safety shower are readily accessible.[1]

Avoid generating dust or vapors.

Do not breathe mist, vapors, or spray.[1]

Avoid contact with skin, eyes, and clothing.[1]

After handling, wash hands and face thoroughly.

3. Spill Management:

In case of a spill, evacuate the area.

Wear the appropriate PPE, including respiratory protection.

Absorb the spill with an inert material (e.g., sand, vermiculite) and collect it into a suitable,

closed container for disposal.[1][5]

Ventilate the area and wash the spill site after material pickup is complete.
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Disposal Plan
Dispose of waste material in accordance with all applicable federal, state, and local

regulations.

Chemical waste should be placed in a labeled, sealed container.

Do not dispose of this chemical down the drain.

Experimental Workflow and Safety Precautions
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Workflow for Handling 4-Fluoro-3,5-dimethylbenzyl bromide

Preparation

Handling

Cleanup & Disposal

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Prepare Fume Hood
(Ensure proper ventilation)

3. Assemble Equipment
(Glassware, Reagents)

4. Weigh Chemical
(In fume hood)

5. Perform Reaction
(Under inert atmosphere if required)

6. Reaction Work-up
(Quenching, Extraction)

7. Decontaminate Glassware

8. Dispose of Chemical Waste
(Properly labeled containers)

9. Remove PPE
(And wash hands)

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 4-Fluoro-3,5-dimethylbenzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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